Isooctyl thioglycolate

Catalog No.
S1532947
CAS No.
25103-09-7
M.F
C10H20O2S
M. Wt
204.33 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Isooctyl thioglycolate

CAS Number

25103-09-7

Product Name

Isooctyl thioglycolate

IUPAC Name

6-methylheptyl 2-sulfanylacetate

Molecular Formula

C10H20O2S

Molecular Weight

204.33 g/mol

InChI

InChI=1S/C10H20O2S/c1-9(2)6-4-3-5-7-12-10(11)8-13/h9,13H,3-8H2,1-2H3

InChI Key

RZBBHEJLECUBJT-UHFFFAOYSA-N

SMILES

CC(C)CCCCCOC(=O)CS

Synonyms

Iso octyl mercaptoacetate

Canonical SMILES

CC(C)CCCCCOC(=O)CS

Wastewater Treatment:

IOTG has been explored as a potential reactive monomer for wastewater treatment. It can react with various pollutants, potentially aiding in their removal from wastewater. However, further research is needed to assess its effectiveness, scalability, and potential environmental impact [].

Synthesis of Other Compounds:

IOTG can serve as a reaction solution in the synthesis of other chemical compounds. Its specific role in such syntheses would depend on the desired product and the reaction conditions. However, due to the availability of alternative options, its use in this area is also limited [].

Color/Form

Clear, water-white liquid
Water-white liquid
Colorless or pale yellow liquid

XLogP3

3.6

Boiling Point

125 °C @ 17 mm Hg

Density

0.9736 @ 25 °C

Odor

Faint fruity odo

UNII

3404M9ZDTB

GHS Hazard Statements

Aggregated GHS information provided by 140 companies from 6 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H302 (72.86%): Harmful if swallowed [Warning Acute toxicity, oral];
H317 (72.14%): May cause an allergic skin reaction [Warning Sensitization, Skin];
H319 (27.14%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H400 (72.14%): Very toxic to aquatic life [Warning Hazardous to the aquatic environment, acute hazard];
H412 (17.86%): Harmful to aquatic life with long lasting effects [Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Environmental Hazard Irritant

Irritant;Environmental Hazard

Other CAS

25103-09-7
106-76-3

Wikipedia

Isooctyl thioglycolate

Use Classification

Cosmetics -> Hair waving or straightening

Methods of Manufacturing

Isoctanol + thioglycollic acid (esterification)

General Manufacturing Information

Acetic acid, 2-mercapto-, isooctyl ester: ACTIVE
Esters of thioglycolic acid are to a large extent manufactured by conventional esterification processes. Manufacture at a larger scale of ... isooctyl thioglycolate by a continuous process gives esters of higher consistency.

Dates

Modify: 2023-08-15

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